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Compound of Interest

Compound Name: Rifapentine-d8

Cat. No.: B15561805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on high-purity Rifapentine-
d8, a deuterated analog of the antibiotic Rifapentine. This stable isotope-labeled (SIL)

compound serves as an indispensable internal standard for the quantitative analysis of

Rifapentine in complex biological matrices. Its use is critical in pharmacokinetic (PK), drug

metabolism (DMPK), and bioequivalence studies, ensuring the accuracy and reliability of

analytical data. This guide details commercially available sources, typical product

specifications, and relevant experimental protocols for its application.

Commercial Suppliers and Product Specifications
High-purity Rifapentine-d8 is available from several specialized chemical suppliers. While

batch-specific Certificates of Analysis should always be requested from the supplier, the

following tables summarize publicly available and typical specifications to aid in the selection of

a suitable product for research needs.

Table 1: Commercial Suppliers of Rifapentine-d8
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Supplier Product Code
Available Pack
Sizes

Additional
Information

LGC Standards TRC-R508508 0.5 mg, 2.5 mg, 5 mg

Provides Certificate of

Analysis and Safety

Data Sheet upon

request.[1][2]

Simson Pharma

Limited
R300003 Inquire for details

Accompanied by a

Certificate of Analysis.

[3]

Pharmaffiliates PA STI 090115 Inquire for details

Offers a range of

Rifapentine impurities

and stable isotopes.[4]

Clearsynth CS-CX-00751
1 mg, 5 mg, 10 mg, 25

mg, 50 mg, 100 mg

Also supplies related

compounds like 25-

Desacetyl

Rifapentine-d8.

Veeprho Not specified Inquire for details

Specializes in isotope-

labeled compounds

and impurity

standards.

Table 2: Typical Product Specifications for High-Purity Rifapentine-d8
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Parameter Typical Specification Analytical Method

Chemical Purity >95%
High-Performance Liquid

Chromatography (HPLC)[2]

Molecular Formula C₄₇H₅₆D₈N₄O₁₂ Mass Spectrometry

Molecular Weight ~885.08 g/mol Mass Spectrometry

Isotopic Enrichment ≥98%

Nuclear Magnetic Resonance

(NMR) Spectroscopy, Mass

Spectrometry

Appearance Red to Orange Solid Visual Inspection

Storage Conditions -20°C, protected from light Supplier Recommendation

Experimental Protocols
The primary application of Rifapentine-d8 is as an internal standard in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) assays for the quantification of Rifapentine in

biological samples. The following is a detailed, exemplary protocol adapted from established

methodologies.[5][6]

Preparation of Stock and Working Solutions
Rifapentine-d8 Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of high-

purity Rifapentine-d8 and dissolve it in 1 mL of methanol. Vortex thoroughly to ensure

complete dissolution. This stock solution should be stored at -20°C.

Working Internal Standard (IS) Solution (e.g., 100 ng/mL): Dilute the Rifapentine-d8 stock

solution with a suitable solvent mixture (e.g., 50:50 acetonitrile:water) to achieve the desired

final concentration for spiking into samples.

Sample Preparation (Protein Precipitation)
This protocol is suitable for plasma or serum samples.

Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of the biological matrix (e.g., human

plasma).
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Spiking: Add a specified volume (e.g., 10 µL) of the Rifapentine-d8 working IS solution to

each sample, except for blank matrix samples.

Precipitation: Add 300 µL of ice-cold acetonitrile to each tube to precipitate proteins.

Vortexing: Vortex the samples vigorously for 1 minute to ensure thorough mixing and

complete protein precipitation.

Centrifugation: Centrifuge the samples at a high speed (e.g., 14,000 rpm) for 10 minutes at

4°C to pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for

LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC) System: A high-performance liquid chromatography system.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source.

Chromatographic Column: A C18 reverse-phase column (e.g., Supelco Discovery C18, 10

cm x 4.6 mm, 5 µm particle size) is commonly used.[5]

Mobile Phase: A gradient elution using:

Mobile Phase A: 10 mM ammonium formate in water.

Mobile Phase B: Acetonitrile/Methanol (50:50, v/v).[5]

Flow Rate: A typical flow rate is 1 mL/min.[5]

Injection Volume: 10 µL.

MS Detection: Operated in positive ion mode using Multiple Reaction Monitoring (MRM). The

specific precursor-to-product ion transitions for Rifapentine and Rifapentine-d8 need to be

optimized on the specific instrument.
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Example Transitions:

Rifapentine: m/z 878.2 -> [Product Ion]

Rifapentine-d8: m/z 886.2 -> [Product Ion]

Data Analysis: The concentration of Rifapentine in the samples is determined by calculating

the peak area ratio of the analyte to the internal standard (Rifapentine-d8) and comparing it

to a standard curve.

Visualizations
Experimental Workflow for a Pharmacokinetic Study
The following diagram illustrates a typical workflow for a pharmacokinetic study where

Rifapentine-d8 is used as an internal standard for the quantification of Rifapentine in plasma

samples.
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Caption: Workflow for a pharmacokinetic study using Rifapentine-d8.
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Quality Control Logic for Analytical Batches
This diagram outlines the logical flow for accepting or rejecting an analytical batch based on

the performance of quality control (QC) samples, which are also quantified using the

Rifapentine-d8 internal standard.
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Caption: Quality control decision logic for bioanalytical assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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